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Compound of Interest

Compound Name: Drim-7-ene-11,12-diol acetonide

Cat. No.: B1158652 Get Quote

An In-depth Technical Guide to Drim-7-ene-
11,12-diol Acetonide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Drim-7-ene-11,12-diol acetonide is a naturally occurring sesquiterpenoid of the drimane

class, isolated from the plant Polygonum hydropiper.[1] This technical guide provides a

comprehensive overview of its chemical structure, and known properties, drawing from

available scientific literature. While specific experimental data for this particular compound is

limited, this document extrapolates information from closely related drimane sesquiterpenoids

and the source organism to provide a foundational understanding for research and

development professionals. This guide outlines general methodologies for the isolation of

related compounds and discusses the broader biological activities associated with this class of

molecules.

Chemical Structure and Properties
Drim-7-ene-11,12-diol acetonide is characterized by a bicyclic drimane core structure. Key

features include a double bond between carbons 7 and 8, and a diol at carbons 11 and 12,

which is protected as an acetonide. This acetonide functional group is synthetically useful for

protecting vicinal diols.
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Chemical Structure:

Chemical structure of Drim-7-ene-11,12-diol acetonide
Figure 1. 2D Structure of Drim-7-ene-11,12-diol acetonide.

Physicochemical Properties:

Specific quantitative physicochemical data for Drim-7-ene-11,12-diol acetonide, such as

melting point, boiling point, and solubility, are not readily available in the current body of

scientific literature. However, based on its chemical structure, it is expected to be a relatively

nonpolar molecule with good solubility in organic solvents.

Property Value Source

CAS Number 213552-47-7 [2]

Molecular Formula C₁₈H₃₀O₂ [1]

Molecular Weight 278.43 g/mol [1]

Biological Activity and Potential Applications
While direct studies on the biological activity of Drim-7-ene-11,12-diol acetonide are not

extensively published, the source organism, Polygonum hydropiper, and the broader class of

drimane sesquiterpenoids are known to possess a range of biological activities. Extracts from

Polygonum hydropiper have demonstrated antibacterial, antifungal, anti-inflammatory, and

cytotoxic effects.[3][4][5] Drimane sesquiterpenoids, in general, are recognized for their

potential as antifeedant, antimicrobial, and anti-inflammatory agents.[6][7]

Further research is required to elucidate the specific biological activities and potential

therapeutic applications of Drim-7-ene-11,12-diol acetonide. Its unique chemical structure

makes it a candidate for investigation in various drug discovery programs.

Experimental Protocols
Detailed experimental protocols for the specific isolation, synthesis, and biological evaluation of

Drim-7-ene-11,12-diol acetonide are not available in the reviewed literature. However,
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general methodologies for the isolation of drimane sesquiterpenoids from Polygonum

hydropiper and the synthesis of related compounds can be described.

General Isolation Protocol for Drimane
Sesquiterpenoids from Polygonum hydropiper
The following is a generalized workflow for the isolation of sesquiterpenoids from plant material,

which can be adapted for the target compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Air-dried and pulverized
Polygonum hydropiper

Maceration with Methanol

Filtration and Concentration
(Rotary Evaporator)

Crude Methanolic Extract

Solvent-Solvent Partitioning
(e.g., n-hexane, ethyl acetate, water)

Fractionation (e.g., Ethyl Acetate Fraction)

Column Chromatography
(Silica Gel)

Further Purification
(e.g., Preparative HPLC)

Isolated Drim-7-ene-11,12-diol acetonide

 

Drimane Precursor with Diol

Acetonide Protection
(e.g., 2,2-dimethoxypropane, acid catalyst)

Protected Drimane Intermediate

Further Chemical Modifications

Deprotection (if necessary)

Final Drimane Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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